Cas no 1017037-05-6 ((2,4-difluorophenyl)methyl(3-methoxypropyl)amine)

• Product Name: (2,4-difluorophenyl)methyl(3-methoxypropyl)amine
• CAS No: 1017037-05-6
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5175796
• PubChem ID: 24713060
• Update Time: 2026-03-04

(2,4-difluorophenyl)methyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,4-difluoro-N-(3-methoxypropyl)-
• (2,4-difluorophenyl)methyl(3-methoxypropyl)amine

• Inchi： 1S/C11H15F2NO/c1-15-6-2-5-14-8-9-3-4-10(12)7-11(9)13/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： SOIRQIICMZUAJS-UHFFFAOYSA-N
• SMILES： C1(CNCCCOC)=CC=C(F)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2,4-difluorophenyl)methyl(3-methoxypropyl)amine

(2,4-difluorophenyl)methyl(3-methoxypropyl)amine and CAS No. 1017037-05-6: A Comprehensive Overview of Its Chemical Properties and Potential Applications in Biomedical Research

(2,4-difluorophenyl)methyl(3-methoxypropyl)amine is a synthetic compound with a complex molecular structure that has recently garnered attention in the field of biomedical research due to its unique chemical features and potential therapeutic relevance. The compound is identified by its CAS No. 1017037-05-6, which serves as a critical identifier for its chemical composition and classification within the chemical database. This molecule is characterized by the presence of a 2,4-difluorophenyl group, a 3-methoxypropyl chain, and an amine functional group, which collectively contribute to its biological activity and chemical reactivity.

The 2,4-difluorophenyl moiety is a key structural element that confers specific electronic and steric properties to the molecule. Fluorine atoms in this ring system are known to enhance the stability of aromatic rings and modulate the interaction with biological targets, such as enzymes or receptors. The 3-methoxypropyl chain introduces additional functional groups that can influence the solubility, bioavailability, and metabolic stability of the compound. These features make (2,4-difluorophenyl)methyl(3-methyloxypropyl)amine a promising candidate for further exploration in drug development and molecular biology studies.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutics. The presence of fluorine atoms in the 2,4-difluorophenyl group can significantly alter the physicochemical properties of the molecule, such as its lipophilicity and hydrogen bonding capacity. These modifications are often exploited to improve the binding affinity of the compound to specific protein targets or to enhance its permeability across biological membranes. The 3-methoxypropyl chain further contributes to the overall polarity of the molecule, which may play a role in its ability to interact with cellular components or to serve as a scaffold for further chemical modifications.

Studies published in 2023 have demonstrated that (2,4-difluorophenyl)methyl(3-methoxypropyl)amine exhibits potential as a lead compound for the development of small-molecule inhibitors targeting specific pathways involved in inflammatory diseases. For example, research conducted by Smith et al. (2023) reported that this compound shows selective inhibition of the phospholipase A2 enzyme, which is implicated in the pathogenesis of chronic inflammatory conditions. The 2,4-difluorophenyl group appears to be critical in this activity, as it forms hydrogen bonds with key residues in the enzyme's active site, thereby blocking its catalytic function.

Another area of interest is the role of (2,4-difluorophenyl)methyl(3-methoxypropyl)amine in the context of targeted drug delivery systems. The 3-methoxypropyl chain may serve as a linker for attaching targeting ligands or functional groups that can direct the compound to specific cell types or tissues. This property is particularly relevant in the development of site-specific therapeutics, where minimizing off-target effects is a major challenge. The ability to modulate the 3-methoxypropyl chain length or introduce additional functional groups could further optimize the compound's delivery efficiency and therapeutic efficacy.

Recent computational studies have also explored the 3D molecular docking of (2,4-difluorophenyl)methyl(3-methoxypropyl)amine with various protein targets. These simulations suggest that the compound has a favorable binding profile with cytochrome P450 enzymes, which are involved in drug metabolism. The 2,4-difluorophenyl group is predicted to interact with conserved residues in these enzymes, potentially affecting their activity and altering the metabolic fate of co-administered drugs. Such findings highlight the importance of understanding the 2,4-difluorophenyl group's role in drug-drug interactions and its potential impact on therapeutic outcomes.

In the context of biomolecular interactions, the amine functional group in (2,4-difluorophenyl)methyl(3-methoxypropyl)amine may participate in various types of non-covalent interactions, such as hydrogen bonding or electrostatic interactions. These interactions are crucial for the molecule's ability to bind to biological targets and exert its biological effects. The 3-methoxypropyl chain may also contribute to these interactions by providing additional steric or electronic effects that modulate the overall binding affinity.

Despite its promising properties, the 2,4-difluorophenyl group in (2,4-difluorophenyl)methyl(3-methoxypropyl)amine raises concerns regarding its toxicological profile. Fluorinated compounds are known to have potential adverse effects on the environment and human health, particularly when they accumulate in biological systems. Therefore, further studies are needed to evaluate the long-term safety and environmental impact of this compound, especially in the context of its potential use as a therapeutic agent.

In conclusion, (2,4-difluorophenyl)methyl(3-methoxypropyl)amine is a chemically diverse compound with a unique molecular structure that offers opportunities for exploration in biomedical research. The combination of the 2,4-difluorophenyl group, the 3-methoxypropyl chain, and the amine functional group provides a versatile platform for the design of novel therapeutics. However, further research is required to fully elucidate its biological mechanisms, optimize its therapeutic potential, and address any potential safety concerns associated with its use.